Cas no 4437-08-5 (Fumaranilic Acid)

• Product name: Fumaranilic Acid
• CAS No: 4437-08-5
• MF: C₁₀H₉NO₃
• MW: 191.18336
• CID: 929451
• PubChem ID: 668160

Fumaranilic Acid Chemical and Physical Properties

Names and Identifiers

• Fumaranilic Acid
• N-phenylmaleanilic acid; 4-(Phenylamino)-4-oxo-2-butenoic acid; maleic acid monoanilide; phenyl maleamic acid; 4-(phenylamino)-4-oxo-(Z)-2-butenoic acid; 4-OXO-4-(PHENYLAMINO)CROTONIC ACID; 4-Oxo-4-anilino-2-butenoic acid; TIMTEC-BB SBB003637; N-phenyl-maleamic acid; 4-OXO-4-PHENYLAMINO-2-BUTENOIC ACID; AKOS MSC-0763; 4-Oxo-4-phenylamino-2-butenoic acid; (Z)-4-oxo-4-(phenylamino)but-2-enoic acid; (E)-3-PHENYLCARBAMOYL-ACRYLIC ACID; 4-Oo
• AKOS001469036
• CCG-56177
• 4-Anilino-4-oxo-2-butenoic acid
• (E)-4-anilino-4-oxo-but-2-enoic acid
• 2-Butenoic acid, 4-oxo-4-(phenylamino)-, (2E)-
• 4437-08-5
• NSC163935
• 4-Oxo-4-(phenylamino)but-2-enoic acid
• NSC-163935
• CS-0327518
• 2-BUTENOIC ACID, 4-OXO-4-(PHENYLAMINO)-, (E)-
• WHZLCOICKHIPRL-VOTSOKGWSA-N
• STK723974
• (2E)-4-anilino-4-oxobut-2-enoic acid
• VS-06728
• SR-01000645151-1
• (E)-4-anilino-4-oxobut-2-enoic acid
• (E)-4-oxo-4-(phenylamino)but-2-enoic acid
• NSC400304
• EINECS 253-707-3
• NSC-400304
• UNII-GU3Y58DZ22
• 4-Oxo-4-phenylamino-2-butenoic acid
• (2E)-4-Oxo-4-(phenylamino)-2-butenoic acid
• J-640271
• BBL018691
• 37902-58-2
• CHEMBL346869
• A823927
• HMS1531N13
• J-800263
• (2E)-4-oxo-4-(phenylamino)but-2-enoic acid
• (2E)-3-(phenylcarbamoyl)prop-2-enoic acid
• 3-Phenylcarbamoyl-acrylic acid
• NSC 163935
• SCHEMBL1683255
• DTXSID101334221
• fumaranilic
• BDBM50136863
• 4-Oxo-4-(phenylamino)but-2-enoicacid
• GU3Y58DZ22
• SCHEMBL2831352
• Z56176633
• NSC 400304
• FUMARAMIC ACID, N-PHENYL-

• Inchi： InChI=1S/C10H9NO3/c12-9(6-7-10(13)14)11-8-4-2-1-3-5-8/h1-7H,(H,11,12)(H,13,14)/b7-6-
• InChI Key： WHZLCOICKHIPRL-SREVYHEPSA-N
• SMILES： OC(=O)\C=C/C(=O)Nc1ccccc1

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 1.33890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides